Cas no 303996-98-7 (1-(2,4-DICHLOROBENZYL)-3-[(PENTANOYLOXY)IMINO]-1,3-DIHYDRO-2H-INDOL-2-ONE)
1-(2,4-DICHLOROBENZYL)-3-[(PENTANOYLOXY)IMINO]-1,3-DIHYDRO-2H-INDOL-2-ONE Chemical and Physical Properties
Names and Identifiers
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- 1-(2,4-DICHLOROBENZYL)-3-[(PENTANOYLOXY)IMINO]-1,3-DIHYDRO-2H-INDOL-2-ONE
- [(3Z)-1-[(2,4-dichlorophenyl)methyl]-2-oxo-2,3-dihydro-1H-indol-3-ylidene]amino pentanoate
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- Inchi: 1S/C20H18Cl2N2O3/c1-2-3-8-18(25)27-23-19-15-6-4-5-7-17(15)24(20(19)26)12-13-9-10-14(21)11-16(13)22/h4-7,9-11H,2-3,8,12H2,1H3
- InChI Key: IKFXJVNMHIJPFN-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=C(Cl)C=C2Cl)C2=C(C=CC=C2)C(=NOC(=O)CCCC)C1=O
1-(2,4-DICHLOROBENZYL)-3-[(PENTANOYLOXY)IMINO]-1,3-DIHYDRO-2H-INDOL-2-ONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 12E-356S-1MG |
1-(2,4-dichlorobenzyl)-3-[(pentanoyloxy)imino]-1,3-dihydro-2H-indol-2-one |
303996-98-7 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 12E-356S-5MG |
1-(2,4-dichlorobenzyl)-3-[(pentanoyloxy)imino]-1,3-dihydro-2H-indol-2-one |
303996-98-7 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 12E-356S-10MG |
1-(2,4-dichlorobenzyl)-3-[(pentanoyloxy)imino]-1,3-dihydro-2H-indol-2-one |
303996-98-7 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 12E-356S-50MG |
1-(2,4-dichlorobenzyl)-3-[(pentanoyloxy)imino]-1,3-dihydro-2H-indol-2-one |
303996-98-7 | >90% | 50mg |
£77.00 | 2025-02-09 | |
| Key Organics Ltd | 12E-356S-100MG |
1-(2,4-dichlorobenzyl)-3-[(pentanoyloxy)imino]-1,3-dihydro-2H-indol-2-one |
303996-98-7 | >90% | 100mg |
£110.00 | 2025-02-09 |
1-(2,4-DICHLOROBENZYL)-3-[(PENTANOYLOXY)IMINO]-1,3-DIHYDRO-2H-INDOL-2-ONE Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-(2,4-DICHLOROBENZYL)-3-[(PENTANOYLOXY)IMINO]-1,3-DIHYDRO-2H-INDOL-2-ONE
1-(2,4-DICHLOROBENZYL)-3-[(PENTANOYLOXY)IMINO]-1,3-DIHYDRO-2H-INDOL-2-ONE: A Comprehensive Overview
The compound 1-(2,4-DICHLOROBENZYL)-3-[(PENTANOYLOXY)IMINO]-1,3-DIHYDRO-2H-INDOL-2-ONE, identified by the CAS number 303996-98-7, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities and applications in drug discovery.
The molecular structure of this compound is characterized by a central indole ring system, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The indole moiety is further substituted with a 2,4-dichlorobenzyl group at position 1 and a pentanoyloxyimino group at position 3. These substituents play a crucial role in determining the compound's chemical properties, reactivity, and biological activity.
Recent studies have highlighted the importance of indole derivatives in the development of new therapeutic agents. For instance, researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties. The presence of the dichlorobenzyl group introduces electron-withdrawing effects, which can enhance the compound's stability and reactivity in various chemical reactions.
The pentanoyloxyimino substituent at position 3 introduces additional functionality to the molecule. This group can participate in hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition and binding in biological systems. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biomolecules, providing insights into its potential therapeutic applications.
In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the condensation of an appropriate indole derivative with a dichlorobenzyl-containing aldehyde or ketone in the presence of an imine-forming reagent. The reaction conditions are optimized to ensure high yields and purity of the final product.
The biological evaluation of this compound has revealed promising results in preclinical studies. For example, it has demonstrated moderate inhibitory activity against several enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines, making it a candidate for further investigation in oncology research.
One of the most exciting developments in recent years is the application of machine learning algorithms to predict the pharmacokinetic properties of compounds like this one. By analyzing large datasets of structurally similar molecules, researchers can predict parameters such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.
In conclusion, the compound 1-(2,4-DICHLOROBENZYL)-3-[(PENTANOYLOXY)IMINO]-1,3-DIHYDRO-2H-INDOL-2-ONE represents a valuable addition to the arsenal of bioactive molecules being explored for therapeutic applications. Its unique structure and promising biological activity make it a subject of continued research interest. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound holds great potential for contributing to the development of novel drugs and therapies.
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